Cas no 5422-72-0 (Acetamide,N-(2-hydroxy-3,5-dinitrophenyl)-)

• Product Name: Acetamide,N-(2-hydroxy-3,5-dinitrophenyl)-
• CAS No: 5422-72-0
• MF: C₈H₇N₃O₆
• MW: 241.157681703568
• CID: 372553
• PubChem ID: 4192962
• Update Time: 2025-04-19

Acetamide,N-(2-hydroxy-3,5-dinitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(2-hydroxy-3,5-dinitrophenyl)-
• N-(2-hydroxy-3,5-dinitrophenyl)acetamide
• 3',5'-Dinitro-2'-hydroxyacetanilide
• 3',5'-Dinitro-2'-hydroxyacetaniline
• 4.6-Dinitro-2-acetamino-phenol
• AC1N5CMR
• Acetamide, N-(3,5-dinitro-2-hydroxyphenyl)-
• Acetanilide,5'-dinitro-
• acetic acid-(2-hydroxy-3,5-dinitro-anilide)
• Essigsaeure-(2-hydroxy-3,5-dinitro-anilid)
• N-Acetyl-pikraminsaeure
• NSC10048
• RMWYWQJCJOEMTR-UHFFFAOYSA-N
• EINECS 226-547-7
• NS00033003
• Acetanilide, 2'-hydroxy-3',5'-dinitro-
• N-Acetylpicramic acid
• Acetamide,5-dinitrophenyl)-
• AE-562/05002029
• DTXSID5063863
• NSC 10048
• Acetamide,5-dinitro-2-hydroxyphenyl)-
• N-(2-Hydroxy-3,5-dinitrophenyl)acetamide #
• M9YEG822FE
• Acetamide, N-(2-hydroxy-3,5-dinitrophenyl)-
• NSC-10048
• 5422-72-0
• AKOS037631810

• Inchi： 1S/C8H7N3O6/c1-4(12)9-6-2-5(10(14)15)3-7(8(6)13)11(16)17/h2-3,13H,1H3,(H,9,12)
• InChI Key： RMWYWQJCJOEMTR-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1NC(C)=O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.03351
• Monoisotopic Mass: 241.03348495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 135.61
• LogP: 2.28640